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Compound of Interest

Compound Name: 3-(2-Hydroxyethyl)piperazin-2-one

CAS No.: 936940-62-4

Cat. No.: B1289965

Get Quote

Part 1: Executive Summary & Chemical Profile
The "Scaffold-Linker" Hybrid
3-(2-Hydroxyethyl)piperazin-2-one represents a high-value "privileged scaffold" in modern

drug discovery. Unlike simple piperazines, the piperazin-2-one core introduces a hydrogen-

bond accepting carbonyl and a distinct conformational constraint, mimicking the

-turn of peptides.

The specific inclusion of a 3-(2-hydroxyethyl) side chain transforms this molecule from a

passive scaffold into a bifunctional branching point. It serves two critical roles:

Peptidomimetic Anchor: The 3-position stereocenter mimics the

-carbon of amino acids (specifically homoserine), allowing the scaffold to replace labile
peptide bonds.

Cyclization Precursor: The pendant hydroxyl group is perfectly positioned for intramolecular

cyclization, enabling the synthesis of bicyclic pyrrolo[1,2-a]pyrazine systems—a core motif in

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1289965#bc-rfq
https://www.benchchem.com/product/b1289965/docs?utm_src=pdf-body#application-note-3-2-hydroxyethyl-piperazin-2-one-in-medicinal-chemistry
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1289965?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


various kinase inhibitors and GPCR ligands.

Physicochemical Profile
Property Value Relevance

Molecular Weight 144.17 g/mol
Ideal for Fragment-Based Drug

Discovery (FBDD).

H-Bond Donors 3 (N1-H, N4-H, OH)
High potential for specific

receptor interactions.

H-Bond Acceptors 2 (C=O, OH) Balanced polarity.

pKa (N4-H) ~8.5 (Predicted)
Basic secondary amine;

suitable for salt formation.

pKa (N1-H) ~16 (Predicted)
Non-basic amide; requires

strong base for alkylation.

Chirality C3 Center

Typically available as

racemate; chiral resolution

yields enantiopure

peptidomimetics.

Part 2: Strategic Applications & Reactivity
Reactivity Map
The molecule possesses three distinct vectors for diversification, allowing for sequential

functionalization.
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Caption: Orthogonal reactivity vectors of the HEP-2-one scaffold.

Primary Medicinal Chemistry Applications
A. Constrained Peptidomimetics
The piperazin-2-one ring acts as a Gly-Xaa dipeptide isostere. The 3-substituent (hydroxyethyl)

mimics the side chain of homoserine or aspartic acid.

Mechanism: By incorporating this scaffold, researchers lock the "peptide" backbone into a

specific conformation, reducing entropy penalties upon binding and improving metabolic

stability against proteases.

B. Bicyclic Core Synthesis (Pyrrolopyrazines)
This is the most powerful application. The hydroxyethyl arm can be activated (e.g., mesylation)

and cyclized onto the N4 nitrogen to form octahydropyrrolo[1,2-a]pyrazine.

Relevance: This bicyclic system is a core scaffold in inhibitors of DPP-4 (diabetes) and

various kinases.

Part 3: Detailed Experimental Protocols
Protocol A: Selective N4-Functionalization (Reductive
Amination)
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Purpose: To attach a diversity element (R-group) to the basic nitrogen without affecting the

hydroxyl or amide groups.

Reagents:

Aldehyde (1.0 equiv)

HEP-2-one (1.0 equiv)

Sodium Triacetoxyborohydride (STAB, 1.5 equiv)

DCM or DCE (Solvent)

Acetic Acid (catalytic)

Step-by-Step:

Imine Formation: Dissolve 3-(2-hydroxyethyl)piperazin-2-one (1 mmol) and the desired

aldehyde (1 mmol) in DCE (5 mL).

Acidification: Add glacial acetic acid (1 drop) to catalyze imine formation. Stir at Room

Temperature (RT) for 30 minutes.

Reduction: Cool to 0°C. Add STAB (1.5 mmol) portion-wise.

Reaction: Allow to warm to RT and stir for 4–12 hours. Monitor by LCMS (Target mass = M +

Aldehyde - H2O + 2H).

Workup: Quench with sat. NaHCO3. Extract with DCM (3x). Wash organic layer with brine,

dry over Na2SO4, and concentrate.

Purification: Flash chromatography (MeOH/DCM gradient).

Expert Insight: The amide N1 is non-basic and will not participate. The hydroxyl group is

nucleophilic but reacts much slower than the amine under these conditions. No protection of

the OH is required.
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Protocol B: Intramolecular Cyclization to Pyrrolo[1,2-
a]pyrazine
Purpose: To convert the flexible scaffold into a rigid bicyclic core.

Mechanism: The N4 amine attacks the activated hydroxyl group (converted to a leaving group)

to close the 5-membered ring.

HEP-2-one
(Linear)

N1 Protection
(Optional, e.g., Boc)

If N1 alkylation
unwanted

OH Activation
(MsCl / Et3N)

Direct Intramolecular
SN2 Attack

Bicyclic
Pyrrolopyrazine

Click to download full resolution via product page

Caption: Pathway for converting HEP-2-one into a rigid bicyclic scaffold.

Step-by-Step:

Preparation: Dissolve HEP-2-one (1 mmol) in anhydrous DCM (10 mL) under Nitrogen.

Base Addition: Add Triethylamine (3.0 equiv). Cool to 0°C.

Activation: Dropwise add Methanesulfonyl Chloride (MsCl, 1.1 equiv).

Note: If N4 is the desired nucleophile, it must be unprotected. However, MsCl might react

with N4 first to form a sulfonamide (dead end).

CRITICAL MODIFICATION: To achieve cyclization, one must typically use Mitsunobu

conditions OR ensure N4 is temporarily protected if activating the OH, then deprotected.

Alternative (Direct Cyclization): Use Appel Reaction conditions (PPh3, CBr4) which are

selective for the alcohol, converting it to a bromide. The amine then displaces the bromide

intramolecularly.

Refined Protocol (Appel Cyclization):
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Mix: Dissolve HEP-2-one (1 mmol) and CBr4 (1.2 equiv) in DCM.

Initiate: Add PPh3 (1.2 equiv) slowly at 0°C.

Stir: Allow to warm to RT. The alcohol converts to alkyl bromide.

Cyclize: Add mild base (DIPEA, 2 equiv) and heat to 40°C if necessary. The secondary

amine (N4) attacks the alkyl bromide side chain.

Result: Formation of the bicyclic lactam.

Protocol C: Side-Chain Extension (Etherification)
Purpose: To use the OH group as a linker to attach a lipophilic tail or a warhead.

Reagents:

N4-Boc-protected HEP-2-one (Must protect N4 first to prevent N-alkylation).

Sodium Hydride (NaH, 60% dispersion).

Alkyl Halide (R-X).

Step-by-Step:

Protection: React HEP-2-one with Boc2O (1.0 equiv) in DCM/NaHCO3 to selectively protect

the secondary amine (N4). Isolate the N-Boc intermediate.

Deprotonation: Dissolve N-Boc intermediate in anhydrous DMF at 0°C. Add NaH (1.2 equiv).

Stir for 15 min (Evolution of H2 gas).

Alkylation: Add Alkyl Halide (1.2 equiv). Stir at RT for 2–4 hours.

Deprotection: Treat with TFA/DCM (1:1) to remove the Boc group.

Result: 3-(2-alkoxyethyl)piperazin-2-one.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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